Cas no 733766-38-6 (2-Butenoic acid,bicyclo[2.2.1]hept-2-yl ester)

• Product Name: 2-Butenoic acid,bicyclo[2.2.1]hept-2-yl ester
• CAS No: 733766-38-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 559505
• PubChem ID: 53424388
• Update Time: 2025-04-19

2-Butenoic acid,bicyclo[2.2.1]hept-2-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,bicyclo[2.2.1]hept-2-yl ester
• 2-Butenoicacid,bicyclo[2.2.1]hept-2-ylester(9CI)
• 3-bicyclo[2.2.1]heptanyl but-2-enoate
• 733766-38-6
• Bicyclo[2.2.1]heptan-2-yl but-2-enoate
• DTXSID90698495

• Inchi： 1S/C11H16O2/c1-2-3-11(12)13-10-7-8-4-5-9(10)6-8/h2-3,8-10H,4-7H2,1H3
• InChI Key： ZLLHFIZJAOENRD-UHFFFAOYSA-N
• SMILES： O(C(C=CC)=O)C1CC2CCC1C2

Computed Properties

• Exact Mass: 180.115
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids